molecular formula C6H10FN3 B13265825 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine

5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine

Cat. No.: B13265825
M. Wt: 143.16 g/mol
InChI Key: HGJBWXVPMMCCDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine is a fluorinated pyrazole derivative of significant interest in chemical research and development. This compound features a propan-2-yl (isopropyl) group at the 1-position of the pyrazole ring and a reactive amine group at the 4-position, making it a valuable scaffold for the synthesis of more complex molecules. Pyrazole cores are widely utilized in the development of compounds with agricultural and pharmaceutical activities . The specific substitution pattern on this amine-functionalized pyrazole makes it a versatile building block, particularly for the construction of novel heterocyclic systems and coordination complexes . Researchers can employ this compound in Suzuki-Miyaura cross-coupling reactions to introduce the pyrazolyl moiety into complex molecular architectures, a technique demonstrated with analogous structures . Furthermore, the primary amine group is a key functional handle for generating Schiff bases in reactions with aldehydes or ketones, which is a fundamental reaction for creating covalent organic frameworks (COFs) and other advanced materials . The presence of a fluorine atom, a common bioisostere, can significantly influence the compound's electronic properties, metabolic stability, and binding affinity in target interactions, as seen in other fluorinated pyrazoles used in fungicide development like Isoflucypram . This compound is provided for research use only (RUO) and is strictly not for diagnostic, therapeutic, or any other personal uses. Researchers should consult safety data sheets prior to handling.

Properties

Molecular Formula

 C6H10FN3

Molecular Weight

 143.16 g/mol

IUPAC Name

 5-fluoro-1-propan-2-ylpyrazol-4-amine

InChI

 InChI=1S/C6H10FN3/c1-4(2)10-6(7)5(8)3-9-10/h3-4H,8H2,1-2H3

InChI Key

 HGJBWXVPMMCCDK-UHFFFAOYSA-N

Canonical SMILES

 CC(C)N1C(=C(C=N1)N)F

Origin of Product

 United States
Foundational & Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Physicochemical Properties in Drug Discovery

In the landscape of modern drug discovery, the adage "it's not just about potency" has never been more resonant. The journey of a potential therapeutic agent from a laboratory curiosity to a clinical candidate is paved with a series of rigorous evaluations, among which the characterization of its physicochemical properties stands as a cornerstone.[1][2][3] These intrinsic attributes of a molecule govern its absorption, distribution, metabolism, and excretion (ADME), ultimately dictating its bioavailability and overall efficacy. For novel heterocyclic compounds such as 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine, a thorough understanding of these properties is not merely a data-gathering exercise; it is a critical step in predicting its behavior in biological systems and guiding its development into a viable therapeutic.

This technical guide provides a comprehensive overview of the key physicochemical properties of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine, a molecule of interest due to the prevalence of the fluorinated pyrazole scaffold in medicinal chemistry.[4][5] Given the limited publicly available data on this specific entity, this document will focus on the detailed experimental protocols for determining its fundamental physicochemical parameters. This approach is designed to empower researchers, scientists, and drug development professionals with the practical knowledge to characterize this and similar novel chemical entities, thereby facilitating informed decision-making in the early stages of drug discovery.

Molecular Structure and Key Features

The foundational step in characterizing any compound is a clear understanding of its molecular structure. 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine is a substituted pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The key structural features include:

  • A Pyrazole Core: A versatile pharmacophore known for a wide range of biological activities.

  • A Fluorine Atom at Position 5: The introduction of fluorine can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity.

  • An Isopropyl Group at Position 1: This alkyl substituent influences the molecule's steric profile and lipophilicity.

  • A Primary Amine Group at Position 4: This basic functional group is crucial for salt formation and plays a significant role in the molecule's solubility and pKa.

Caption: Chemical structure of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine.

Core Physicochemical Properties: A Summary

The following table summarizes the key physicochemical properties that are critical for the evaluation of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine as a potential drug candidate. The subsequent sections will detail the experimental protocols for determining these values.

PropertySymbolImportance in Drug Discovery
Molecular Weight MWInfluences absorption and diffusion across membranes.
Melting Point MPIndicator of purity and lattice energy.
Aqueous Solubility SCrucial for absorption and formulation.
Acid Dissociation Constant pKaDetermines the ionization state at physiological pH, affecting solubility and permeability.
Lipophilicity logP / logDAffects permeability, metabolism, and off-target effects.
Spectral Data NMR, IR, MSConfirms molecular structure and purity.

Experimental Protocols for Physicochemical Characterization

The following sections provide detailed, step-by-step methodologies for the experimental determination of the core physicochemical properties of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine.

Melting Point Determination by the Capillary Method

The melting point is a fundamental physical property that provides an indication of a compound's purity and the strength of its crystal lattice.[6]

Protocol:

  • Sample Preparation: Ensure the sample is thoroughly dried to avoid solvent-induced melting point depression.[7] Grind a small amount of the crystalline compound into a fine powder.[7]

  • Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample.[8] Tap the sealed end of the tube on a hard surface to pack the sample to a height of 2-3 mm.[3][7]

  • Measurement:

    • Place the loaded capillary tube into a calibrated melting point apparatus.

    • Heat the sample rapidly to approximately 20°C below the expected melting point.

    • Decrease the heating rate to 1-2°C per minute to ensure accurate determination.[6][8]

    • Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the last solid crystal disappears (the completion of melting). This range represents the melting point.

  • Replicate Analysis: Perform the measurement in triplicate to ensure reproducibility.

Aqueous Solubility Determination by Kinetic Nephelometry

Aqueous solubility is a critical determinant of a drug's oral bioavailability. Kinetic solubility, which measures the solubility of a compound when added to an aqueous buffer from a concentrated DMSO stock, is a high-throughput method well-suited for early drug discovery.[9]

cluster_workflow Kinetic Solubility by Nephelometry Workflow start Start: Compound in DMSO stock prepare_dilutions Prepare serial dilutions in DMSO start->prepare_dilutions dispense Dispense into 384-well plate prepare_dilutions->dispense add_buffer Add aqueous buffer (e.g., PBS) dispense->add_buffer incubate Incubate at controlled temperature add_buffer->incubate measure Measure light scattering (Nephelometer) incubate->measure analyze Analyze data to determine precipitation point measure->analyze end End: Kinetic Solubility Value analyze->end

Caption: Workflow for kinetic solubility determination using nephelometry.

Protocol:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

  • Serial Dilution: In a 384-well plate, perform serial dilutions of the DMSO stock solution.[10]

  • Addition of Aqueous Buffer: Add a fixed volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each well.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 2 hours) with gentle shaking.

  • Nephelometric Measurement: Measure the light scattering of each well using a laser nephelometer.[10][11] An increase in scattered light indicates the formation of a precipitate.

  • Data Analysis: Plot the light scattering units against the compound concentration. The concentration at which a significant increase in scattering is observed is the kinetic solubility.[10]

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is crucial as it dictates the charge state of a molecule at a given pH, which in turn influences its solubility, permeability, and target binding. For an amine-containing compound like 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine, determining the pKa of the basic nitrogen is essential.[12]

cluster_workflow pKa Determination by Potentiometric Titration start Start: Dissolved compound acidify Acidify solution with known concentration of acid start->acidify titrate Titrate with known concentration of base acidify->titrate measure_ph Continuously measure pH with a calibrated electrode titrate->measure_ph plot Plot pH vs. volume of titrant added measure_ph->plot determine_ep Determine the equivalence point plot->determine_ep calculate_pka Calculate pKa at half-equivalence point determine_ep->calculate_pka end End: pKa Value calculate_pka->end

Caption: Workflow for pKa determination by potentiometric titration.

Protocol:

  • Instrument Calibration: Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).[1][12]

  • Sample Preparation: Dissolve an accurately weighed amount of the compound in a suitable solvent (e.g., water or a co-solvent system if solubility is low) to a known concentration (e.g., 1 mM).[1][12]

  • Titration:

    • Place the solution in a thermostatted vessel and immerse the calibrated pH electrode.

    • For a basic compound, titrate with a standardized solution of a strong acid (e.g., 0.1 M HCl). For an acidic compound, titrate with a standardized solution of a strong base (e.g., 0.1 M NaOH).[1][13]

    • Add the titrant in small, precise increments, allowing the pH to stabilize before recording the reading.[1][13]

  • Data Analysis:

    • Plot the pH versus the volume of titrant added to generate a titration curve.

    • Determine the equivalence point, which is the point of maximum slope on the curve.

    • The pH at the half-equivalence point is equal to the pKa of the compound.[13]

  • Replicate Analysis: Perform at least three titrations to ensure the accuracy and precision of the pKa value.[12]

Lipophilicity (logP/logD) Determination by the Shake-Flask Method

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a key predictor of its membrane permeability and potential for metabolism and toxicity. The partition coefficient (logP) for the neutral species and the distribution coefficient (logD) at a specific pH are standard measures of lipophilicity. The shake-flask method is the "gold standard" for these determinations.[14][15]

Protocol:

  • Solvent Preparation: Prepare n-octanol saturated with the aqueous buffer (e.g., phosphate buffer, pH 7.4 for logD) and the aqueous buffer saturated with n-octanol.

  • Partitioning:

    • Accurately weigh the compound and dissolve it in the pre-saturated aqueous buffer.

    • Add an equal volume of the pre-saturated n-octanol.

    • Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow for partitioning equilibrium to be reached.

    • Centrifuge the mixture to ensure complete phase separation.

  • Concentration Measurement:

    • Carefully separate the aqueous and organic phases.

    • Determine the concentration of the compound in each phase using a suitable analytical technique, such as HPLC-UV.

  • Calculation:

    • The partition coefficient (P) is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

    • logP (or logD) = log10(P).

  • Replicate Analysis: Conduct the experiment in triplicate.

Structural Confirmation by Spectral Analysis

While the above properties are quantitative measures of the compound's behavior, spectral analysis is essential for confirming its identity and purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Provides information on the number and chemical environment of protons, confirming the presence of the isopropyl group, the aromatic proton on the pyrazole ring, and the amine protons.

    • ¹³C NMR: Shows the number of unique carbon atoms, confirming the carbon skeleton of the molecule.[16][17]

    • ¹⁹F NMR: Will show a signal corresponding to the fluorine atom, providing information about its chemical environment.

  • Infrared (IR) Spectroscopy:

    • Characteristic N-H stretching vibrations for the primary amine will be observed in the region of 3300-3500 cm⁻¹.[18][19]

    • C-N stretching and C-F stretching bands will also be present, further confirming the functional groups.[18]

  • Mass Spectrometry (MS):

    • Provides the accurate molecular weight of the compound.[2][5]

    • Fragmentation patterns can offer additional structural information.[5] High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

Conclusion

The physicochemical properties of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine are pivotal in assessing its potential as a drug candidate. This guide has outlined the rationale and detailed experimental protocols for the determination of its key attributes: melting point, aqueous solubility, pKa, and lipophilicity, alongside methods for structural confirmation. By adhering to these rigorous experimental procedures, researchers can generate high-quality, reliable data. This, in turn, enables a data-driven approach to lead optimization, formulation development, and the overall advancement of promising molecules from the bench to the clinic. The principles and methodologies described herein are not only applicable to the title compound but also serve as a robust framework for the physicochemical characterization of other novel chemical entities in the dynamic field of drug discovery.

References

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Sources

A Technical Guide to the Biological Activities of Fluorinated Pyrazole Amines

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2][3] Its versatility allows for diverse substitutions, leading to a broad spectrum of pharmacological activities.[1][4] When combined with the strategic incorporation of fluorine, a halogen with unique and powerful properties, the therapeutic potential of pyrazole amines is significantly amplified. This technical guide provides an in-depth exploration of the biological activities of fluorinated pyrazole amines, offering insights for researchers, scientists, and drug development professionals. We will delve into the rationale behind fluorination, explore key biological activities with supporting data, and provide detailed experimental protocols for their evaluation.

The Strategic Role of Fluorine in Modulating Bioactivity

The introduction of fluorine into a drug candidate is a well-established strategy in medicinal chemistry to enhance its pharmacological profile.[5][6] Fluorine's high electronegativity, small van der Waals radius (comparable to hydrogen), and the strength of the carbon-fluorine bond impart several advantageous properties to a molecule.[6]

Key Physicochemical and Pharmacokinetic Enhancements:

  • Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making it more resistant to metabolic oxidation.[7] This "metabolic shield" can prevent the breakdown of the drug by metabolic enzymes, leading to a longer half-life and improved bioavailability.[7]

  • Lipophilicity and Permeability: Fluorine substitution can increase the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and improve oral bioavailability.[5][8] This is a critical factor for drugs targeting intracellular components.

  • Binding Affinity and Selectivity: The high electronegativity of fluorine can alter the electronic distribution within a molecule, influencing its ability to interact with target proteins.[8] This can lead to stronger and more selective binding to the desired biological target, potentially increasing potency and reducing off-target side effects.[6][7]

  • pKa Modulation: The electron-withdrawing nature of fluorine can lower the pKa of nearby basic functional groups, such as amines.[8] This can be crucial for optimizing a drug's ionization state at physiological pH, which in turn affects its solubility, absorption, and target engagement.

The strategic placement of fluorine atoms on the pyrazole ring or its substituents allows for fine-tuning of these properties, transforming a promising compound into a viable drug candidate.

Key Biological Activities of Fluorinated Pyrazole Amines

Fluorinated pyrazole amines have demonstrated a wide array of biological activities, with significant potential in several therapeutic areas.

Anticancer Activity

A substantial body of research highlights the potent anticancer properties of fluorinated pyrazole derivatives. These compounds have been shown to inhibit the proliferation of various cancer cell lines through diverse mechanisms of action.

Several studies have reported the synthesis of novel fluorinated pyrazole-based heterocyles and their evaluation against human cancer cell lines. For instance, some compounds have shown potent growth inhibition against liver, colon, and breast cancer cell lines with IC50 values in the low micromolar range.[9] Further investigations into the mechanism of action revealed that these compounds can induce apoptosis (programmed cell death) and arrest the cell cycle at the G2/M phase in cancer cells.[9][10]

The following table summarizes the cytotoxic activity of selected fluorinated pyrazole derivatives against various cancer cell lines:

Compound IDCancer Cell LineIC50 (µg/mL)Reference
3a MCF-7 (Breast)Not specified, but potent[9]
10b MCF-7 (Breast)Not specified, but potent[9]
11a MCF-7 (Breast)Not specified, but potent[9]
Compound 6 MCF-7 (Breast)Potent CDK9 inhibitor[10]
Pyrazoles 5a-5e MCF-7 (Breast)Potent and selective action[11]
Fluorinated pyrazolylbenzimidazole 55b A549 (Lung), MCF-7 (Breast), HeLa (Cervical)0.95–1.57 µM[12]
Anti-inflammatory Activity

Inflammation is a key pathological process in a wide range of diseases. Fluorinated pyrazoles have emerged as promising anti-inflammatory agents, often acting as inhibitors of key inflammatory mediators.

For example, certain 4-fluoropyrazole derivatives have been identified as potent and selective antagonists of the bradykinin B1 receptor, with IC50 values in the nanomolar range.[13] The bradykinin B1 receptor is implicated in pain and inflammation. Other fluorinated pyrazole-based compounds have been developed as inhibitors of pyruvate dehydrogenase kinase 1 (PDK1), another target for treating inflammatory diseases.[13] Additionally, trifluoromethylpyrazoles are known for their role as selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory processes.[14]

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Fluorinated pyrazole amines have demonstrated promising activity against a range of microbial pathogens.

Studies have shown that certain fluorinated pyrazole derivatives exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria.[4][15] For instance, a series of pyrazole derivatives, including a fluorine-substituted compound, showed strong antibacterial activity against Staphylococcus aureus.[4] The incorporation of fluorine can enhance the antimicrobial potency of the pyrazole scaffold.[15] Furthermore, some fluorinated pyrazoles have also been investigated for their antifungal activity against various phytopathogenic fungi.[16]

The following table summarizes the minimum inhibitory concentration (MIC) of a selected fluorinated pyrazole derivative against various bacterial strains:

Compound IDBacterial StrainMIC (µg/mL)Reference
5a Staphylococcus aureus ATCC 259230.023[4]
5a Enterococcus faecalis ATCC 292120.046[4]
5a Pseudomonas aeruginosa ATCC 278530.046[4]
5a Escherichia coli ATCC 259220.046[4]

Experimental Protocols for Biological Evaluation

To assess the biological activities of newly synthesized fluorinated pyrazole amines, a series of well-established in vitro and in vivo assays are employed.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a standard colorimetric method to assess the cytotoxic effects of a compound on cancer cell lines.

Principle: The assay measures the metabolic activity of cells. The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the fluorinated pyrazole amine compounds for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can then be determined by plotting a dose-response curve.

Carrageenan-Induced Paw Edema Assay (In Vivo Anti-inflammatory)

This is a widely used animal model to evaluate the acute anti-inflammatory activity of compounds.

Principle: The injection of carrageenan into the paw of a rodent induces an inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory potential.

Step-by-Step Methodology:

  • Animal Acclimatization: Acclimate rodents (typically rats or mice) to the laboratory conditions for a few days before the experiment.

  • Compound Administration: Administer the fluorinated pyrazole amine compound orally or intraperitoneally at a specific dose. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., diclofenac).[17]

  • Carrageenan Injection: After a predetermined time (e.g., 30 or 60 minutes), inject a solution of carrageenan into the sub-plantar region of the right hind paw of each animal.

  • Paw Volume Measurement: Measure the paw volume of each animal at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection using a plethysmometer.

  • Data Analysis: Calculate the percentage of inhibition of edema for each treatment group compared to the control group. A significant reduction in paw volume indicates anti-inflammatory activity.

Minimum Inhibitory Concentration (MIC) Assay (Antimicrobial)

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Principle: A series of dilutions of the test compound are incubated with a standardized inoculum of the target microorganism. The lowest concentration that prevents visible growth is the MIC.

Step-by-Step Methodology:

  • Compound Dilution: Prepare a series of two-fold dilutions of the fluorinated pyrazole amine compound in a suitable broth medium in a 96-well microtiter plate.

  • Inoculum Preparation: Prepare a standardized suspension of the target bacterium or fungus.

  • Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plate at an appropriate temperature and for a sufficient duration to allow for microbial growth.

  • MIC Determination: Visually inspect the wells for turbidity (a sign of microbial growth). The MIC is the lowest concentration of the compound in which no visible growth is observed.

Visualizing the Path Forward: Workflows and Pathways

Experimental Workflow for Biological Activity Screening

The following diagram illustrates a typical workflow for screening the biological activities of newly synthesized fluorinated pyrazole amines.

experimental_workflow cluster_synthesis Compound Synthesis & Characterization cluster_screening Biological Activity Screening cluster_analysis Data Analysis & Lead Identification synthesis Synthesis of Fluorinated Pyrazole Amines characterization Structural Characterization (NMR, MS, etc.) synthesis->characterization cytotoxicity In Vitro Cytotoxicity (e.g., MTT Assay) characterization->cytotoxicity anti_inflammatory In Vivo Anti-inflammatory (e.g., Paw Edema) characterization->anti_inflammatory antimicrobial Antimicrobial Activity (e.g., MIC Assay) characterization->antimicrobial data_analysis Data Analysis (IC50, % Inhibition, MIC) cytotoxicity->data_analysis anti_inflammatory->data_analysis antimicrobial->data_analysis sar Structure-Activity Relationship (SAR) data_analysis->sar lead_id Lead Compound Identification sar->lead_id

Caption: A streamlined workflow for the synthesis, characterization, and biological evaluation of fluorinated pyrazole amines.

A Potential Mechanism of Action: Kinase Inhibition

Many pyrazole-based compounds exert their biological effects by inhibiting protein kinases, which are crucial regulators of cellular processes. The diagram below illustrates a simplified signaling pathway that can be targeted by fluorinated pyrazole amine kinase inhibitors.

kinase_inhibition_pathway cluster_pathway Simplified Kinase Signaling Pathway growth_factor Growth Factor receptor Receptor Tyrosine Kinase growth_factor->receptor kinase_cascade Downstream Kinase Cascade (e.g., MAPK/ERK) receptor->kinase_cascade transcription_factor Transcription Factor kinase_cascade->transcription_factor cellular_response Cellular Response (Proliferation, Survival) transcription_factor->cellular_response inhibitor Fluorinated Pyrazole Amine Inhibitor inhibitor->kinase_cascade Inhibition

Caption: A simplified diagram illustrating the inhibition of a kinase signaling pathway by a fluorinated pyrazole amine.

Conclusion

Fluorinated pyrazole amines represent a highly promising class of compounds with a broad range of potential therapeutic applications. The strategic incorporation of fluorine into the pyrazole scaffold can significantly enhance their pharmacological properties, leading to improved potency, selectivity, and pharmacokinetic profiles. The diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial effects, underscore the immense potential of these molecules in drug discovery. The experimental protocols detailed in this guide provide a solid foundation for researchers to explore and validate the therapeutic utility of novel fluorinated pyrazole amines. As our understanding of the structure-activity relationships of these compounds continues to grow, we can anticipate the development of new and effective drugs for a variety of diseases.

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  • In vivo evaluation of novel synthetic pyrazolones as CDK9 inhibitors with enhanced pharmacokinetic properties - PMC. (URL: )
  • New synthesis of fluorin
  • Synthesis and Antimicrobial Activity of Fluorine Containing Pyrazole-clubbed Dihydropyrimidinones - Semantic Scholar. (URL: )
  • Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria - PMC. (URL: )
  • Fluorination Effects on NOS Inhibitory Activity of Pyrazoles Rel
  • Fluorinated Pyrazoles: From Synthesis to Applications | Request PDF - ResearchG
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  • Synthesis and In Vitro Biological Evaluation of Novel Pyrazole Derivatives as Potential Antitumor Agents | Bentham Science Publishers. (URL: )
  • Novel Fluorinated Pyrazoline Based Ethers: Synthesis, Characterization and Antimicrobial Evaluation | Kurdistan Journal of Applied Research. (URL: )
  • Structural Insights into Pyrazoles as Agents against Anti‐inflammatory and Related Disorders - ResearchG
  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC. (URL: )
  • Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC. (URL: )
  • The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds - MDPI. (URL: )
  • Synthesis, in silico modelling, and in vitro biological evaluation of substituted pyrazole derivatives as potential anti-skin cancer, anti-tyrosinase, and antioxidant agents - PMC. (URL: )
  • Synthesis of fluorinated pyrazolines as an anti-inflammatory agents containing pyrazole moiety Intern
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  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candid
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  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents | ACS Omega. (URL: )
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Methodological & Application

An Integrated Orthogonal Approach for the Purity Assessment of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive, multi-faceted strategy for the purity assessment of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine, a key intermediate in pharmaceutical synthesis. Ensuring the purity of active pharmaceutical ingredients (APIs) and their precursors is a critical requirement for drug safety and efficacy. This document outlines an orthogonal approach, employing a suite of analytical techniques to build a complete purity profile. Methodologies detailed herein include High-Performance Liquid Chromatography (HPLC) for organic purity, Liquid Chromatography-Mass Spectrometry (LC-MS) for impurity identification, Headspace Gas Chromatography (GC) for residual solvent analysis, Quantitative Nuclear Magnetic Resonance (qNMR) for absolute purity determination, and Differential Scanning Calorimetry (DSC) for assessing crystalline purity. Each section provides the scientific rationale for the method's selection, a detailed experimental protocol, and guidance on data interpretation, consistent with international regulatory standards.

Introduction

5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine is a substituted aminopyrazole, a class of compounds recognized for its broad pharmacological activities and utility as a versatile synthetic building block.[1][2] The purity of such an intermediate directly impacts the quality and safety of the final drug substance, influencing everything from reaction yield and impurity profiles to final product stability and biological activity.

Regulatory bodies, guided by the International Council for Harmonisation (ICH), mandate stringent control of impurities in new drug substances.[3][4] Impurities can be classified as organic (process- and drug-related), inorganic, or residual solvents.[5] A robust analytical program is therefore essential to detect, identify, and quantify these impurities to ensure they are below established safety thresholds.[3]

This guide is designed for researchers, analytical scientists, and drug development professionals. It emphasizes an orthogonal testing strategy , wherein multiple analytical techniques based on different physicochemical principles are used. This approach provides a more comprehensive and reliable assessment of purity than any single method could achieve alone.

Analyte Characterization

A thorough understanding of the analyte's physicochemical properties is the foundation for developing robust and appropriate analytical methods.

Table 1: Physicochemical Properties of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine

PropertyValue / StructureSource / Justification
Chemical Structure Chemical Structure of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine
CAS Number 1702518-12-4[6]
Molecular Formula C₆H₁₀FN₃Calculated from structure
Molecular Weight 143.16 g/mol Calculated from structure
Appearance White to off-white solid (predicted)Typical for similar small organic molecules.
Key Functional Groups Pyrazole ring, Primary aromatic amine, Fluoro group, Isopropyl groupInfluences polarity, reactivity, and spectral properties.
Predicted Properties Moderately polar; Possesses a UV chromophore (pyrazole ring); Basic (due to the amine group); Potentially volatile under high temperatures.These properties guide the selection of chromatographic conditions and detection methods.

Orthogonal Strategy for Purity Assessment

No single analytical technique can provide a complete picture of a compound's purity. An orthogonal approach, leveraging multiple methods with different separation and detection principles, is essential for a comprehensive evaluation. This strategy ensures that a wide range of potential impurities, from organic by-products to residual solvents, are effectively detected and quantified.

OrthogonalPurityWorkflow cluster_sample Test Sample 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine cluster_analysis Analytical Techniques cluster_results Purity Attributes Assessed Sample Bulk Drug Substance HPLC HPLC-UV (Primary Technique) Sample->HPLC LCMS LC-MS Sample->LCMS GC Headspace GC-FID Sample->GC qNMR Quantitative NMR (qNMR) Sample->qNMR DSC DSC Sample->DSC HPLC->LCMS Method Transfer Purity Organic Purity (% Area) Related Substances HPLC->Purity ImpID Impurity Identification (Mass-to-Charge Ratio) LCMS->ImpID Solvents Residual Solvents (ppm) GC->Solvents AbsPurity Absolute Purity (% w/w) Assay qNMR->AbsPurity CrystPurity Crystalline Purity Polymorphism DSC->CrystPurity

Caption: Orthogonal workflow for comprehensive purity analysis.

HPLC for Organic Purity and Impurity Profiling

High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the primary technique for assessing the purity of non-volatile organic compounds. It separates the main component from its process-related impurities and degradation products.

4.1. Scientific Rationale The pyrazole core of the analyte acts as a chromophore, making it suitable for UV detection. A reversed-phase (RP) method is chosen due to the compound's moderate polarity. The primary amine necessitates the use of an acidic modifier in the mobile phase to ensure symmetrical peak shape by protonating the amine and minimizing secondary interactions with the stationary phase.

4.2. Protocol: Reversed-Phase HPLC-UV

  • Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in 10 mL of diluent (50:50 Acetonitrile:Water) to create a 1.0 mg/mL stock solution. Further dilute as needed.

  • System Suitability Test (SST): Before analysis, perform five replicate injections of a standard solution. The relative standard deviation (RSD) for the main peak's area and retention time should be ≤ 1.5% and ≤ 1.0%, respectively. The tailing factor should be ≤ 1.5.

  • Chromatographic Analysis: Inject the prepared sample solution into the HPLC system.

  • Data Processing: Integrate all peaks detected. Calculate the area percent purity by dividing the area of the main peak by the total area of all peaks. Report any impurity exceeding the reporting threshold (typically 0.05% as per ICH Q3A guidelines).[5]

Table 2: Optimized HPLC-UV Method Parameters

ParameterConditionRationale
Column C18, 100 x 4.6 mm, 2.7 µmProvides good retention and resolution for moderately polar aromatic amines.[7][8]
Mobile Phase A 0.1% Formic Acid in WaterAcid modifier improves peak shape for the basic amine analyte.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier providing good selectivity.
Gradient 10% to 90% B over 15 minA gradient elution ensures that both polar and non-polar impurities are eluted and detected.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column.
Column Temperature 30 °CControlled temperature ensures reproducible retention times.
Injection Volume 5 µLSmall volume minimizes potential for peak distortion.
Detector Diode Array Detector (DAD)DAD allows for monitoring at the optimal wavelength (λmax) and assessing peak purity.
Detection Wavelength 254 nm (or determined λmax)Wavelength selected for optimal response of the pyrazole chromophore.

LC-MS for Impurity Identification

While HPLC-UV quantifies impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is essential for their structural elucidation. By coupling the separation power of LC with the mass-resolving capability of MS, this technique provides the mass-to-charge ratio (m/z) of impurities, which is the first step in identifying their structures.

5.1. Protocol: LC-MS Analysis The HPLC method described in Table 2 can be directly transferred to an LC-MS system, with the formic acid mobile phase being ideal for electrospray ionization (ESI).

  • Instrument Setup: Connect the HPLC outlet to an ESI-MS detector.

  • Ionization Mode: Use positive electrospray ionization (ESI+) mode, as the basic amine group is readily protonated.

  • Analysis: Inject the sample solution.

  • Data Interpretation: Correlate the peaks observed in the UV chromatogram with the mass spectra obtained. The m/z value of an impurity can suggest its molecular weight, helping to propose potential structures (e.g., residual starting materials, by-products from side reactions).

Headspace GC for Residual Solvents

Residual solvents are inorganic or organic liquids used during synthesis and purification.[5] Since they offer no therapeutic benefit and can be toxic, their levels must be strictly controlled according to ICH Q3C guidelines.[9][10] Static headspace gas chromatography (GC) with a flame ionization detector (FID) is the standard technique for this analysis.[11]

6.1. Scientific Rationale Headspace sampling is ideal as it introduces only the volatile components (solvents) into the GC system, protecting the column from non-volatile sample matrix. FID provides a robust and near-universal response for organic solvents.

6.2. Protocol: Headspace GC-FID

  • Sample Preparation: Accurately weigh approximately 100 mg of the sample into a 20 mL headspace vial. Add 5 mL of a suitable high-boiling point solvent (e.g., Dimethyl sulfoxide, DMSO) and seal the vial.

  • Standard Preparation: Prepare a standard solution containing known concentrations of all potential process solvents in the same diluent.

  • Analysis: Place the sample and standard vials in the headspace autosampler. The system will heat the vials to equilibrate the solvents between the liquid and gas phases, then inject a portion of the headspace gas into the GC.

  • Quantification: Identify solvents in the sample by comparing retention times with the standard. Quantify by comparing the peak areas in the sample to those in the standard.

Table 3: Headspace GC-FID Method Parameters

ParameterConditionRationale
Column 6% Cyanopropylphenyl / 94% Dimethylpolysiloxane (e.g., G43 phase), 30 m x 0.32 mm, 1.8 µmStandard phase for residual solvent analysis, providing good selectivity for a wide range of solvents.[12]
Carrier Gas Helium or HydrogenInert carrier gas for GC.
Oven Program 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 minTemperature program designed to separate solvents with a wide range of boiling points.
Injector Split, 250 °CHigh temperature ensures rapid volatilization of analytes.
Detector FID, 250 °CRobust and sensitive detector for hydrocarbons.[11]
Headspace Vial Temp 80 °CBalances efficient volatilization with minimizing potential sample degradation.
Equilibration Time 15 minEnsures equilibrium is reached between the liquid and gas phases in the vial.

Quantitative NMR (qNMR) for Absolute Purity (Assay)

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method for determining the absolute purity (%w/w) of a substance without needing a reference standard of the analyte itself.[13] The integral of an NMR signal is directly proportional to the number of nuclei responsible for that signal.[14]

7.1. Scientific Rationale By adding a certified internal standard of known purity and weight to a precisely weighed sample, the purity of the analyte can be calculated by comparing the integrals of specific, well-resolved signals from both the analyte and the standard.[15][16] This provides an orthogonal check on the purity value obtained by HPLC area normalization.

7.2. Protocol: ¹H-qNMR

  • Sample Preparation: Accurately weigh ~15 mg of the sample and ~10 mg of a certified internal standard (e.g., maleic acid) into a vial. Dissolve in a known volume of a deuterated solvent (e.g., DMSO-d₆).

  • NMR Data Acquisition: Acquire the ¹H NMR spectrum using parameters that ensure full signal relaxation (e.g., a long relaxation delay, D1 ≥ 5 * T₁).

  • Data Processing: Carefully phase and baseline correct the spectrum. Integrate a well-resolved, unique signal for the analyte and a signal for the internal standard.

  • Purity Calculation: Calculate the purity using the following equation[14]: Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std Where: I = Integral, N = Number of protons for the integrated signal, M = Molar mass, m = mass, Purity = Purity of the standard.

Differential Scanning Calorimetry (DSC) for Purity

DSC is a thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature. For highly pure, crystalline organic compounds, it can be used to determine purity based on the principle of melting point depression.[17]

8.1. Scientific Rationale Impurities that are soluble in the melt but not the solid phase of the main component will lower and broaden its melting range.[18] The Van't Hoff equation describes this relationship, allowing for the calculation of the mole fraction of impurities. This method is particularly sensitive to eutectic impurities that may not be resolved by chromatography.[19]

8.2. Protocol: DSC Analysis

  • Sample Preparation: Accurately weigh 1-3 mg of the sample into an aluminum DSC pan and hermetically seal it.

  • Thermal Program: Heat the sample at a slow, constant rate (e.g., 1-2 °C/min) through its melting transition under an inert nitrogen atmosphere.

  • Data Analysis: The instrument software uses the shape of the melting endotherm to calculate the purity based on the Van't Hoff equation. The method is most accurate for compounds with a purity of >98.5 mol%.[19]

Method Validation Strategy

All analytical procedures used for purity assessment must be validated to demonstrate their suitability for the intended purpose, in accordance with ICH Q2(R1) guidelines.[20][21] Validation ensures the reliability, accuracy, and precision of the analytical data.

ValidationWorkflow Start Method Development Specificity Specificity (Discrimination from impurities) Start->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (% Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision Limits LOD & LOQ Precision->Limits Robustness Robustness Limits->Robustness End Validated Method Robustness->End

Caption: Typical workflow for analytical method validation.

Table 4: Key Validation Parameters for the HPLC Impurity Method (ICH Q2(R1))

ParameterPurposeTypical Acceptance Criteria
Specificity To ensure the method can assess the analyte unequivocally in the presence of expected components (impurities, degradants).Peak purity analysis (DAD), resolution > 2 between adjacent peaks.
Linearity To demonstrate a proportional relationship between concentration and detector response over a defined range.Correlation coefficient (r²) ≥ 0.999.
Accuracy To measure the closeness of test results to the true value.% Recovery of spiked impurities should be within 90.0% - 110.0%.
Precision To assess the degree of scatter between a series of measurements (repeatability and intermediate precision).RSD ≤ 5.0% for impurity quantification at the specification limit.
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Signal-to-noise ratio ≥ 10.
Robustness To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.System suitability criteria must be met after minor changes (e.g., ±2°C in temp, ±5% in organic mobile phase).

Conclusion

The purity of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine must be rigorously controlled to ensure the quality of subsequent manufacturing steps and the final drug substance. The integrated, orthogonal approach detailed in this application note provides a robust framework for a comprehensive purity assessment. By combining chromatographic techniques (HPLC, LC-MS, GC) for separation and quantification of organic and volatile impurities with absolute methods (qNMR) and thermal analysis (DSC), a scientifically sound and regulatory-compliant purity profile can be established. Each method provides a unique and complementary piece of data, culminating in a high degree of confidence in the material's quality.

References

  • ICH. (2006). Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation. [Link]

  • Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link]

  • LCGC International. (2025). Generic Method Approach for the Determination of Residual Solvents in Active Pharmaceutical Ingredients by Gas Chromatography. [Link]

  • ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained. [Link]

  • LabSolution. (n.d.). The Analysis of Residual Solvents in Pharmaceutical Products Using GC-VUV and Static Headspace. [Link]

  • European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. [Link]

  • Pauli, G. F., et al. (2014). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis.

  • Shimadzu. (n.d.). GC Analysis Data Collection for Residual Solvents in Pharmaceuticals. [Link]

  • RSSL. (n.d.). qNMR for Purity Determination in Pharmaceuticals. [Link]

  • European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]

  • Separation Science. (2023). Method for the analysis of residual solvents in pharmaceuticals. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Agilent. (n.d.). Residual Solvent Analysis of Pharmaceutical Products. [Link]

  • ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. [Link]

  • FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • Chen, J., et al. (2025). Applications of quantitative 13C NMR in pharmaceutical analysis. Journal of Pharmaceutical Analysis.

  • YouTube. (2024). ICH Q3A Guideline for Impurities in New Drug Substances. [Link]

  • Perpusnas. (2025). ICH Q2 R1: Mastering Analytical Method Validation. [Link]

  • LCGC International. (2026). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines. [Link]

  • ICH. (n.d.). Quality Guidelines. [Link]

  • ACS Publications. (n.d.). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. [Link]

  • ResolveMass Laboratories Inc. (2026). Differential Scanning Calorimetry (DSC) Analysis Principle. [Link]

  • ResearchGate. (2025). The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards. [Link]

  • AZoM. (2018). DSC Purity Determination. [Link]

  • TA Instruments. (n.d.). Purity Determination and DSC Tzero Technology. [Link]

  • Taylor & Francis Online. (2022). Determination of Heterocyclic Aromatic Amines (HAAs) in Urban Particulate Standard Reference Material and Wildfire-Influenced Particulate Matter by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). [Link]

  • Mettler Toledo. (n.d.). DSC purity determination. [Link]

  • Agilent. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms. [Link]

  • PubMed. (2006). Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase. [Link]

  • PMC. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. [Link]

  • ACS Publications. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. [Link]

  • Taylor & Francis Online. (2021). Green synthesis and biological screening of some fluorinated pyrazole chalcones in search of potent anti-inflammatory and analgesic agents. [Link]

  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

  • MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. [Link]

  • MDPI. (2026). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. [Link]

  • IRIS UniGe. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. [Link]

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Troubleshooting & Optimization

"scale-up considerations for the synthesis of fluorinated pyrazoles"

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Specialist: Senior Application Scientist Topic: Process Chemistry & Scale-Up Engineering

Introduction: The Fluorine Challenge

Welcome to the technical support hub for fluorinated pyrazole synthesis. You are likely here because standard laboratory protocols for pyrazole formation (Knorr synthesis) are failing during scale-up.

The introduction of fluorine—typically via a trifluoromethyl ( 


) group—fundamentally alters the electronic landscape of the pyrazole ring. In a drug development context, this is desirable for metabolic stability and lipophilicity. In a process chemistry context, however, it introduces three critical failure modes:

    

  • 

    Regiochemical Ambiguity: 

    
 groups distort the electrophilicity of 1,3-dicarbonyl precursors, leading to difficult-to-separate isomer mixtures.

    • 

  • 

    Thermal Runaway:  The condensation reaction is highly exothermic; batch addition of hydrazines at scale is a safety violation.
    

    • 

  • 

    Isolation Difficulties:  Fluorinated intermediates often form "oils" rather than crystals due to disrupted lattice packing, complicating filtration.
    

    • 



This guide addresses these specific bottlenecks.


Module 1: Regioselectivity Troubleshooting


Issue: "I am observing a 60:40 mixture of 1,3- and 1,5-isomers. How do I shift selectivity to >95:5?"


Diagnosis: 
The regioselectivity in the condensation of hydrazines with trifluoromethyl-1,3-dicarbonyls (e.g., ethyl 4,4,4-trifluoroacetoacetate) is governed by the competition between the kinetic  and thermodynamic  nucleophilic attack.


    

  • 

    The Mechanism:  The 

    
 group is strongly electron-withdrawing, making the adjacent carbonyl carbon highly electrophilic. However, it also promotes the formation of a stable hydrate  or hemiacetal  in solution, which effectively "masks" that carbonyl from nucleophilic attack.

    • 

  • 

    The Trap:  In protic solvents (EtOH, MeOH), the 

    
-carbonyl is often solvated/masked. The hydrazine attacks the less hindered/masked non-fluorinated carbonyl first, leading to the 5-trifluoromethyl isomer (often undesired).

    • 



Protocol: Steering the Attack


To favor the 3-trifluoromethyl isomer  (often the target for bioactivity), you must manipulate the solvent system to unmask the 


-carbonyl or rely on acid catalysis.

Step-by-Step Optimization: 


    

  • 

    Switch Solvents:  Move away from pure ethanol. Use a non-protic, non-polar solvent (e.g., Toluene or MTBE) to prevent hydrate formation at the 

    
 site.

    • 

  • 

    Acid Catalysis:  Introduce acetic acid or HCl. Acid promotes the dehydration of the intermediate carbinolamine, often driving the reaction toward the thermodynamic product.
    

    • 

  • 

    Temperature Control:  Lower temperatures (

    
 to 

    
    ) during addition favor the kinetic product; reflux favors the thermodynamic product.

    • 



Data: Solvent Influence on Regioselectivity 


Solvent SystemMechanism DominanceTypical Ratio (1,3- : 1,5-isomer)Scale-Up Suitability
Ethanol (Reflux) Solvation/Masking40 : 60High (Green, but poor selectivity)
Toluene + AcOH Thermodynamic90 : 10Medium (Requires extraction)
HFIP (Hexafluoroisopropanol) H-Bonding Activation>98 : 2Low (Prohibitive cost)
Water (pH controlled) Hydrophobic EffectVariableHigh (Green, requires optimization)


Visualizing the Pathway


The following diagram illustrates the decision fork where the reaction splits into regioisomers.






Regioselectivity


Start

1,3-Dicarbonyl
(CF3-CO-CH2-CO-R)


Decision

Solvent/pH Environment


Start->Decision




Hydrazine

Hydrazine
(R'-NH-NH2)


Hydrazine->Decision




PathA

Protic Solvent (EtOH)
CF3-Carbonyl Masked (Hydrate)


Decision->PathA


Solvation


PathB

Aprotic/Acidic
CF3-Carbonyl Exposed


Decision->PathB


Dehydration


AttackA

Attack at Non-CF3 Carbonyl


PathA->AttackA




AttackB

Attack at CF3 Carbonyl


PathB->AttackB




ResultA

5-CF3 Isomer
(Often Undesired)


AttackA->ResultA




ResultB

3-CF3 Isomer
(Target)


AttackB->ResultB







Caption: Mechanistic divergence in fluorinated pyrazole synthesis. Solvent choice dictates carbonyl availability.


Module 2: Process Safety & Engineering


Issue: "We experienced a rapid temperature spike (

) upon adding hydrazine hydrate."


Diagnosis: 
Pyrazole formation involves condensation and dehydration, both of which are exothermic. When scaling from grams to kilograms, the surface-area-to-volume ratio decreases, making passive cooling insufficient. Adding hydrazine in a single portion (batch mode) can trigger a thermal runaway, potentially vaporizing the solvent or ejecting the reaction mass.


Protocol: Safe Dosing Strategy


Crucial Rule:  Never add hydrazine to the dicarbonyl all at once. Always use a Semi-Batch  approach.


    

  • 

    Reactor Setup:  Charge the fluorinated 1,3-dicarbonyl and solvent into the reactor. Cool to 

    
.

    • 

  • 

    Dosing:  Load hydrazine hydrate (diluted to 35-60% if possible) into a dosage pump or dropping funnel.
    

    • 

  • 

    Controlled Addition:  Add hydrazine over 2–4 hours.
    

      

    • 

      Monitor: Internal temperature (Tr).
      

      • 

    • 

      Control: Adjust addition rate to keep Tr 

      
 (or defined limit).

      • 

    • 

      Stop Condition: If cooling fails, stop addition immediately.
      

      • 

    

    • 

  • 

    Post-Reaction:  Only apply heat (reflux) after the addition is complete and the initial exotherm has subsided.
    

    • 



Safety Data: Hydrazine Handling 


ParameterValue/NoteImpact on Scale-Up
Flash Point 


 (Hydrate)		High fire risk; ground all equipment.
Toxicity Carcinogen, Skin SensitizerRequires closed-system handling (no open pouring).
Material Compatibility Corrosive to Copper/ZincUse Stainless Steel (316L) or Glass-Lined reactors.
Exotherm 


 to 


 kcal/mol		Requires active cooling jacket and emergency relief sizing.


Visualizing the Safety Workflow






SafetyFlow


Start

Start Scale-Up


Calc

Calculate Adiabatic Temp Rise
(Delta T_ad)


Start->Calc




Setup

Reactor Setup:
Glass-Lined or SS316
Active Cooling Jacket


Calc->Setup




Dosing

Begin Hydrazine Addition
(Semi-Batch Mode)


Setup->Dosing




Check

Check Temp (Tr)


Dosing->Check




Safe

Tr < Limit


Check->Safe


Stable


Unsafe

Tr > Limit


Check->Unsafe


Spike


Continue

Continue Dosing


Safe->Continue




ActionStop

STOP ADDITION
Increase Cooling


Unsafe->ActionStop




ActionStop->Check


Wait


Continue->Check


Loop until done


Reflux

Heat to Reflux
(Dehydration Step)


Continue->Reflux


Addition Complete





Caption: Logic flow for safe semi-batch addition of hydrazine to control thermal runaway.


Module 3: Purification & Isolation


Issue: "The product is oiling out instead of crystallizing. Column chromatography is not feasible at this scale."


Diagnosis: 
Fluorinated pyrazoles are highly lipophilic ("greasy"). They often have low melting points and resist forming crystal lattices in standard organic solvents. "Oiling out" occurs when the product separates as a second liquid phase rather than a solid.


Protocol: Induced Crystallization


Avoid chromatography by using a Solvent/Anti-Solvent Swing .


    

  • 

    Evaporation:  Remove the reaction solvent (e.g., Ethanol) completely.
    

    • 

  • 

    Dissolution:  Dissolve the oily residue in a minimal amount of a "Good Solvent" (e.g., Isopropyl Alcohol or warm Toluene).
    

    • 

  • 

    Seeding:  Add seed crystals (1 wt%) if available. If not, scratch the vessel wall or sonicate a small aliquot to generate seeds.
    

    • 

  • 

    Anti-Solvent Addition:  Slowly add a "Bad Solvent" (e.g., Water or Heptane).
    

      

    • 

      Rule of Thumb: The fluorinated product is likely insoluble in water (if neutral) or heptane (if highly polar).
      

      • 

    • 

      Rate: Add slowly to maintain the metastable zone width (MSZW).
      

      • 

    

    • 

  • 

    Cooling Ramp:  Cool slowly (

    
/hour) to 

    
    . Rapid cooling traps impurities in the oil.

    • 



Troubleshooting Table: Solvent Selection 


Product CharacteristicRecommended Good SolventRecommended Anti-Solvent
Highly Fluorinated (Non-polar) Methanol, EthanolWater (slow addition)
Aryl-Substituted (Aromatic) Toluene, Ethyl AcetateHeptane, Hexane
Acidic/Basic Functionality pH-adjusted WaterAdjust pH to Neutral


References


    

  • 

    Tairov, M. A., et al.  (2020). "Regioselective Scalable Approaches to Trifluoromethylated Pyrazoles." Organic Process Research & Development, 24(11), 2619–2632.

    

    • 

  • 

    Fittts, R., et al.  (2020). "Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes." Organic Process Research & Development. (General Safety Reference).

    

    • 

  • 

    Lipunova, G. N., et al.  (2015). "Fluorine-containing pyrazoles and their condensed derivatives: synthesis and biological activity." Russian Chemical Reviews.

    

    • 

  • 

    Thermo Fisher Scientific.  (2012).[1] "Safety Data Sheet: Ethyl trifluoroacetoacetate."

    

    • 

  • 

    BenchChem.  (2025).[2][3] "Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines."

    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
Mechanism of Action Studies for 5-Aminopyrazole Derivatives: A Comparative Technical Guide

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary: The 5-Aminopyrazole Advantage


In the crowded landscape of kinase inhibitor design, the 5-aminopyrazole (5-AP)  scaffold has emerged not merely as a precursor for fused ring systems (like pyrazolo[1,5-a]pyrimidines) but as a potent, standalone pharmacophore. Its "privileged" status stems from its ability to function as a bidentate or tridentate hydrogen bond donor/acceptor motif, mimicking the adenine ring of ATP.


This guide provides a technical deep-dive into the mechanism of action (MoA) of 5-aminopyrazole derivatives, specifically comparing their efficacy, selectivity, and metabolic profiles against alternative scaffolds like aminopyrimidines  and indolinones . We synthesize data from recent structural biology and kinetic studies to validate why 5-AP remains a superior choice for targeting the "hinge region" of Serine/Threonine and Tyrosine kinases (e.g., CDKs, p38 MAPK, FGFR).


Mechanism of Action: The Hinge Binding Paradigm


The primary MoA for 5-aminopyrazole derivatives is Type I ATP-competitive inhibition . Unlike allosteric inhibitors, these molecules occupy the ATP-binding pocket of the kinase in its active conformation (DFG-in).


Structural Basis of Interaction


The 5-aminopyrazole motif provides a critical donor-acceptor-donor (D-A-D) or Donor-Acceptor (D-A) hydrogen bonding pattern that complements the backbone residues of the kinase hinge region.


    

  • 

    N1/N2 Nitrogen:  Acts as a hydrogen bond acceptor from the backbone amide NH of the hinge residue (e.g., Met108 in ERK2, Leu83 in CDK2).
    

    • 

  • 

    C5-Amino Group:  Acts as a hydrogen bond donor to the backbone carbonyl oxygen of the adjacent hinge residue (e.g., Glu81 in CDK2).
    

    • 

  • 

    C3/C4 Substituents:  These vectors allow the molecule to explore the hydrophobic "Gatekeeper" pocket or the solvent-exposed front pocket, driving selectivity.
    

    • 



Visualization: 5-Aminopyrazole Hinge Interaction


The following diagram illustrates the conserved binding mode of a representative 5-aminopyrazole inhibitor within the ATP-binding pocket of a generic kinase (e.g., CDK2).






BindingMode


cluster_kinase

Kinase ATP Pocket (Hinge Region)


cluster_inhibitor

5-Aminopyrazole Inhibitor


Backbone_CO

Backbone C=O
(Glu81/Met108)


Backbone_NH

Backbone NH
(Leu83/Gly110)


N2_Nitrogen

Pyrazole N2
(H-Bond Acceptor)


Backbone_NH->N2_Nitrogen


H-Bond (2.9 Å)


Gatekeeper

Gatekeeper Residue
(Hydrophobic Pocket)


C5_Amino

C5-NH2 Group
(H-Bond Donor)


C5_Amino->Backbone_CO


H-Bond (2.8 Å)


R_Group

C3/C4 Substituents
(Selectivity Vector)


R_Group->Gatekeeper


Van der Waals / Hydrophobic


Legend

Red Arrows: Hydrogen Bonds | Yellow Dashed: Hydrophobic Interaction





Caption: Schematic representation of the bidentate hydrogen bonding network between the 5-aminopyrazole core and kinase hinge residues.


Comparative Analysis: 5-Aminopyrazoles vs. Alternatives


When selecting a scaffold for lead optimization, researchers must weigh potency against metabolic liability. Below is a comparative analysis of 5-aminopyrazoles against the standard Aminopyrimidine  scaffold (common in early kinase inhibitors) and the fused Pyrazolo[1,5-a]pyrimidine .


Performance Metrics


Data synthesized from MoA studies on CDK and p38 MAPK inhibitors [1][3].


Feature5-Aminopyrazole (Unfused)AminopyrimidinePyrazolo[1,5-a]pyrimidine
Binding Mode Bidentate H-bond (Hinge)Bidentate/Tridentate H-bondTridentate H-bond (Rigid)
Potency (IC50) Low nM (e.g., CDK2 IC50 < 5 nM)Low nMSub-nM (Very High)
Selectivity High (Tunable via C3/C4 vectors)Moderate (Often promiscuous)Moderate to High
Metabolic Stability High  (Low CYP inhibition)Low  (High CYP3A4 liability)Moderate
Synthetic Ease High (2-3 steps)ModerateModerate (Requires cyclization)
Lipophilicity (cLogP) Low/Moderate (Drug-like)ModerateModerate/High


Key Insight: The Metabolic Edge


While aminopyrimidines are potent, they frequently suffer from rapid oxidative metabolism and inhibition of cytochrome P450 enzymes (specifically CYP3A4). Studies have shown that replacing the aminopyrimidine core with a 5-aminopyrazole  (or N-methyl-5-aminopyrazole) maintains hinge-binding affinity while significantly reducing CYP inhibition, improving the safety profile of the drug candidate [1].


Experimental Protocols for MoA Validation


To rigorously validate the mechanism of action for a novel 5-aminopyrazole derivative, a self-validating workflow combining biochemical, biophysical, and cellular assays is required.


Workflow Visualization






MoA_Workflow


Start

Compound Synthesis
(5-AP Derivative)


Biochem

Biochemical Assay
(FRET/TR-FRET)


Start->Biochem


IC50 Determination


Biophys

Biophysical Assay
(SPR / TS)


Biochem->Biophys


Kd & Residence Time


Struct

Structural Biology
(X-Ray Co-crystal)


Biophys->Struct


Binding Mode


Cell

Cellular Assay
(Western Blot / MTT)


Struct->Cell


Target Engagement


Decision

Confirm MoA?


Cell->Decision







Caption: Integrated experimental workflow for validating the mechanism of action of 5-aminopyrazole kinase inhibitors.


Detailed Methodologies


Protocol A: Kinase Inhibition Assay (TR-FRET) 


Objective: Determine the IC50 of the derivative against the target kinase (e.g., CDK2/CyclinE).


    

  • 

    Reagents:  Recombinant Kinase, Fluorescently labeled peptide substrate (e.g., ULight-MBP), ATP (at Km), and Europium-labeled anti-phospho-substrate antibody.
    

    • 

  • 

    Procedure: 
    

      

    • 

      Prepare 3-fold serial dilutions of the 5-aminopyrazole derivative in DMSO.
      

      • 

    • 

      Incubate kinase + compound for 15 min at RT.
      

      • 

    • 

      Add ATP/Substrate mix; incubate for 60 min at RT.
      

      • 

    • 

      Add Stop Solution containing EDTA and Eu-antibody.
      

      • 

    • 

      Read fluorescence emission at 615 nm and 665 nm.
      

      • 

    

    • 

  • 

    Validation:  Signal-to-background ratio (S/B) must be >30. Z' factor must be >0.7.
    

    • 



Protocol B: X-Ray Crystallography (Ligand Soaking) 


Objective: Confirm "Hinge Binding" geometry.


    

  • 

    Crystallization:  Grow crystals of the Apo-kinase using hanging drop vapor diffusion (e.g., 20% PEG 3350, 0.2M ammonium acetate).
    

    • 

  • 

    Soaking:  Transfer crystals to a drop containing reservoir solution + 1-5 mM of the 5-aminopyrazole derivative (with <5% DMSO) for 2-24 hours.
    

    • 

  • 

    Data Collection:  Flash cool in liquid nitrogen; collect diffraction data at a synchrotron source.
    

    • 

  • 

    Refinement:  Solve structure using Molecular Replacement. Look for electron density (Fo-Fc map) in the ATP pocket corresponding to the inhibitor.
    

    • 

  • 

    Criteria:  Clear density for the pyrazole ring and H-bonds to hinge residues (distance 2.6–3.2 Å).
    

    • 



Protocol C: Cellular Target Engagement (Western Blot) 


Objective: Prove that biochemical inhibition translates to cellular signaling blockade.


    

  • 

    Cell Line:  Use a relevant line (e.g., MCF-7 for CDK2, HCT-116 for p38).
    

    • 

  • 

    Treatment:  Treat cells with compound (0.1, 1, 10 µM) for 2-6 hours.
    

    • 

  • 

    Lysis:  Lyse cells in RIPA buffer with phosphatase inhibitors.
    

    • 

  • 

    Detection:  Immunoblot for the substrate of the target kinase (e.g., p-Rb for CDK2, p-MAPKAPK2 for p38).
    

    • 

  • 

    Control:  Total protein levels must remain unchanged.
    

    • 



Quantitative Case Study: CDK2 Inhibition


The following table highlights experimental data comparing a novel 5-aminopyrazole analog (Compound 24) against standard inhibitors [3].


CompoundScaffoldTargetIC50 (Biochemical)IC50 (Cellular Proliferation - AsPC1)Selectivity Profile
Compound 24 5-AminopyrazoleCDK2/53 nM 0.12 µM High (vs. panel of 20 kinases)
AT7519 Pyrazole-basedCDK1/2/94 nM0.25 µMModerate (Pan-CDK)
Roscovitine PurineCDK2/5110 nM15.2 µMLow


Interpretation: The 5-aminopyrazole derivative (Compound 24) demonstrates superior cellular potency compared to the purine analog Roscovitine and comparable potency to the clinical candidate AT7519, validating the scaffold's efficacy.


References


    

  • 

    The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules. (2023). Link
    

    • 

  • 

    Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Molecules. (2025). Link
    

    • 

  • 

    Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy. Bioorganic & Medicinal Chemistry Letters. (2019). Link
    

    • 

  • 

    Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3. Journal of Medicinal Chemistry. (2020). Link
    

    • 

  • 

    5-amino-pyrazoles as potent and selective p38α inhibitors. Bioorganic & Medicinal Chemistry Letters. (2010). Link
    

    • 



                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Safety Operating Guide
            

                        

                

                    

                        
A Researcher's Guide to the Proper Disposal of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


This guide provides essential safety and logistical information for the proper handling and disposal of 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine. As professionals in research and drug development, our commitment to safety and environmental stewardship is paramount. This document synthesizes data from analogous chemical structures and established regulatory protocols to ensure a comprehensive and trustworthy procedure.


Hazard Profile and Essential Risk Assessment



The thermal decomposition of fluorinated organic compounds can release highly toxic and corrosive gases, such as hydrogen fluoride (HF) and nitrogen oxides (NOx).[2] Therefore, all handling and disposal procedures must be designed to mitigate these risks.


Table 1: Probable GHS Hazard Classifications 





Hazard Class
Category
GHS Statement
Source Analogy






Skin Corrosion/Irritation
Category 2
H315: Causes skin irritation
[1][5]




Serious Eye Damage/Irritation
Category 2
H319: Causes serious eye irritation
[1][4][5]




Specific Target Organ Toxicity (Single Exposure)
Category 3
H335: May cause respiratory irritation
[1][2][4]




Acute Toxicity, Oral
Category 4
H302: Harmful if swallowed
[3][6]






| Hazardous to the Aquatic Environment, Chronic | Category 2 | H411: Toxic to aquatic life with long lasting effects |[4] |


Personal Protective Equipment (PPE): Your First Line of Defense


Before handling the compound in any capacity, from initial use to final disposal, the following PPE is mandatory. The causality behind each piece of equipment is critical to understanding its role in your protection.


    

  • 

    Eye Protection : Wear chemical safety goggles.[1][5][7] This is crucial to prevent contact from splashes or fine particulates, which can cause serious and persistent eye irritation.[1]
    

    • 

  • 

    Hand Protection : Wear compatible, chemical-resistant gloves (e.g., nitrile).[3][7] This prevents direct skin contact, which is the most common route of exposure and can lead to irritation.[1] Contaminated gloves must be disposed of as hazardous waste.
    

    • 

  • 

    Protective Clothing : A standard laboratory coat is required to protect against incidental contact.[3] For larger quantities or when there is a significant risk of spillage, a chemically resistant apron is recommended.
    

    • 

  • 

    Respiratory Protection : All handling of the solid compound or its solutions must occur within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][3][7]
    

    • 



Waste Characterization and Segregation: The Foundation of Safe Disposal


Under the Resource Conservation and Recovery Act (RCRA), the generator of the waste is legally responsible for its proper characterization.[2][8]


    

  • 

    Waste Classification : 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine should be classified as a halogenated organic hazardous waste . While not specifically listed on the EPA's P or U lists unless it is an unused commercial chemical product, its characteristics warrant this classification.[9]
    

    • 

  • 

    Chemical Incompatibility : Proper segregation is vital to prevent dangerous reactions in the waste container. As an amine, this compound is basic and can react violently with acids.[10] As a fluorinated compound, it must also be kept separate from strong oxidizing agents.[2]
    

    • 



Table 2: Waste Segregation Protocol 





Waste Stream
Compatible With
INCOMPATIBLE WITH (DO NOT MIX) 








| 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine | Other halogenated organic solvents (e.g., Dichloromethane, Chloroform), if compatibility is verified. | Strong Acids (e.g., HCl, H₂SO₄), Strong Oxidizing Agents (e.g., Nitric Acid, Peroxides), Non-halogenated waste streams. |


Step-by-Step Disposal Protocols


Adherence to a systematic protocol is essential for ensuring safety and compliance.


Protocol 4.1: Disposal of Unused/Expired Pure Compound


    

  • 

    Do Not Dispose Down the Drain : Under no circumstances should this chemical be disposed of via the sanitary sewer system.[11]
    

    • 

  • 

    Containerize : Keep the compound in its original, clearly labeled container. If the original container is compromised, transfer it to a new, compatible container.
    

    • 

  • 

    Labeling : Affix a fully completed hazardous waste tag, as provided by your institution's Environmental Health & Safety (EHS) department. The label must clearly state "Hazardous Waste," the full chemical name, and the accumulation start date.[12]
    

    • 

  • 

    Storage : Store the sealed container in a designated Satellite Accumulation Area (SAA). The SAA must be under the control of the laboratory personnel and provide secondary containment.[12]
    

    • 

  • 

    Arrange Pickup : Contact your EHS office to schedule a pickup. Disposal must be handled by a licensed professional waste disposal service, which will typically use high-temperature incineration.[11][13]
    

    • 



Protocol 4.2: Disposal of Contaminated Materials (PPE, Glassware, Absorbents)


    

  • 

    Solid Waste : Collect all contaminated solid materials, such as gloves, weighing papers, and absorbent pads from spill cleanups, in a dedicated, plastic-lined hazardous waste container.[12]
    

    • 

  • 

    Liquid Waste : For solutions containing the compound, collect them in a compatible, sealed waste container designated for halogenated organic liquids.
    

    • 

  • 

    Glassware Decontamination : Rinse contaminated glassware (e.g., beakers, flasks) three times with a suitable solvent like acetone or ethanol. The first rinsate must be collected as hazardous waste in your halogenated liquid waste container. Subsequent rinses can also be collected similarly.[12]
    

    • 

  • 

    Labeling and Storage : Seal, label, and store all waste containers as described in Protocol 4.1.
    

    • 

  • 

    Disposal : Arrange for pickup of all solid and liquid hazardous waste through your EHS department.
    

    • 



Emergency Procedures: Spill and Exposure Management


Accidents require immediate and correct responses to minimize harm.


    

  • 

    In Case of a Spill :
    

      

    • 

      Evacuate all non-essential personnel from the immediate area.
      

      • 

    • 

      Wearing the full PPE described in Section 2, contain the spill.
      

      • 

    • 

      For a solid spill, carefully sweep the material up and place it in a sealed container for disposal.[7] Avoid creating dust.
      

      • 

    • 

      For a solution spill, cover with an inert absorbent material (e.g., sand, vermiculite), allow it to absorb, then sweep it into a sealed container for disposal.[1]
      

      • 

    • 

      Ventilate the area and decontaminate the spill surface with soap and water.[3]
      

      • 

    

    • 

  • 

    In Case of Exposure :
    

      

    • 

      Skin Contact : Immediately remove contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes.[3][7] Seek medical attention if irritation persists.
      

      • 

    • 

      Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3][7] Seek immediate medical attention.
      

      • 

    • 

      Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3][7]
      

      • 

    • 

      Ingestion : Rinse the mouth with water. Do NOT induce vomiting.[1] Call a poison control center or doctor immediately for treatment advice.[7]
      

      • 

    

    • 



The Disposal Pathway: A Visual Guide


The following diagram outlines the decision-making process for the proper disposal of waste streams containing 5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine.






G


cluster_streams

Select Waste Type


Start

Identify Waste Stream
(5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-amine)


Char

Characterize as Hazardous Waste
(RCRA - Halogenated Organic)


Start->Char




Seg

Segregate Waste Stream
(Keep away from acids & oxidizers)


Char->Seg




Pure

Unused/Expired
Pure Compound


Seg->Pure




Liquid

Contaminated Solutions
& Rinsate


Seg->Liquid




Solid

Contaminated Solids
(PPE, Absorbents)


Seg->Solid




Pickup

Arrange EHS Pickup for
Licensed Disposal (Incineration)


Cont_Pure

Containerize:
Original or compatible, sealed container


Pure->Cont_Pure




Cont_Liq

Containerize:
Compatible, sealed solvent bottle


Liquid->Cont_Liq




Cont_Sol

Containerize:
Sealed, lined solid waste bin


Solid->Cont_Sol




Label_Pure

Label:
'Hazardous Waste' + Chemical Name + Date


Cont_Pure->Label_Pure




Label_Liq

Label:
'Hazardous Waste' + Components + Date


Cont_Liq->Label_Liq




Label_Sol

Label:
'Hazardous Waste' + Contents + Date


Cont_Sol->Label_Sol




Store

Store in Secondary Containment
in Designated SAA


Label_Pure->Store




Label_Liq->Store




Label_Sol->Store




Store->Pickup







Caption:  Waste Disposal Decision Workflow.


References


    

  • 

    Safety Data Sheet for Pyrazolo[1,5-a]pyrimidin-6-amine.  KISHIDA CHEMICAL CO., LTD. 
    

    • 

  • 

    Safety Data Sheet for 1-propyl-1H-pyrazole-3-carbaldehyde.  Fluorochem. 
    

    • 

  • 

    Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.  U.S. Environmental Protection Agency. 
    

    • 

  • 

    Safety Data Sheet for 3-Methyl-5-(trifluoromethyl)pyrazole.  Fisher Scientific. 
    

    • 

  • 

    Safety Data Sheet for 3-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid.  Enamine. 
    

    • 

  • 

    Material Safety Data Sheet for 4-Bromo-5-methyl-2H-pyrazol-3-yl-amine.  Chemcia Scientific. 
    

    • 

  • 

    PFAS Regulations.  MCF Environmental Services. 
    

    • 

  • 

    Fluorine Chemical Information.  CAMEO Chemicals, NOAA. 
    

    • 

  • 

    Chemical Compatibility Chart.  U.S. Environmental Protection Agency. 
    

    • 

  • 

    Hazardous Waste Disposal Guide.  Northwestern University. 
    

    • 

  • 

    Safety Data Sheet for a Pyrazole-based Product.  BASF. 
    

    • 

  • 

    Hazardous Substance Fact Sheet: Fluorine.  New Jersey Department of Health. 
    

    • 

  • 

    Fluorine: Hazardous effects from a single atom.  Sentry Air Systems, Inc. 
    

    • 

  • 

    Fluoride (F- & HF) in Workplace Atmospheres.  Occupational Safety and Health Administration (OSHA). 
    

    • 

  • 

    Safety Data Sheet for 4-Amino-1H-pyrazole.  Fisher Scientific. 
    

    • 

  • 

    Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.  U.S. Environmental Protection Agency. 
    

    • 

  • 

    Guidelines for the Disposal of Small Quantities of Unused Pesticides.  U.S. Environmental Protection Agency. 
    

    • 

  • 

    Chemical Compatibility Database.  Cole-Parmer. 
    

    • 

  • 

    EPA's New Guidance on PFAS Destruction and Disposal.  JD Supra. 
    

    • 

  • 

    Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology.  ACS Chemical Health & Safety. 
    

    • 

  • 

    Pyrazole Safety Data Sheet.  ECHEMI. 
    

    • 

  • 

    Safety Data Sheet for a Quaternary Ammonium Chloride Compound.  Regulations.gov. 
    

    • 

  • 

    Solvents in the Workplace - How to Determine if They Are Hazardous Waste.  U.S. Environmental Protection Agency. 
    

    • 

  • 

    Pyrazole Safety Data Sheet.  ChemicalBook. 
    

    • 

  • 

    EPA Finalizes Long-Awaited Pharmaceutical Hazardous Waste Rule.  Quarles & Brady LLP. 
    

    • 

  • 

    Chemical Compatibility Chart for Metallic Materials.  Bal Seal Engineering. 
    

    • 

  • 

    Chemical Compatibility Calculator.  DWK Life Sciences. 
    

    • 

  • 

    Interim Guidance on the Destruction and Disposal of PFAS.  U.S. Environmental Protection Agency. 
    

    • 

  • 

    Chemical Compatibility Table.  Fluimac. 
    

    • 



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                                    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.                                    

                                

                            

                        


						


												

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